Cas no 1262005-68-4 (4-Fluoro-3-(2-fluoro-5-methylphenyl)benzoic acid)

• Product Name: 4-Fluoro-3-(2-fluoro-5-methylphenyl)benzoic acid
• CAS No: 1262005-68-4
• MF: C₁₄H₁₀F₂O₂
• MW: 248.224811077118
• MDL: MFCD18319574
• CID: 2768891
• PubChem ID: 53225492
• Update Time: 2025-06-08

4-Fluoro-3-(2-fluoro-5-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2',6-Difluoro-5'-methyl[1,1'-biphenyl]-3-carboxylic acid
• MFCD18319574
• 4-Fluoro-3-(2-fluoro-5-methylphenyl)benzoic acid, 95%
• 4-FLUORO-3-(2-FLUORO-5-METHYLPHENYL)BENZOIC ACID
• DTXSID10689224
• 1262005-68-4
• 4-Fluoro-3-(2-fluoro-5-methylphenyl)benzoic acid

• MDL： MFCD18319574
• Inchi： 1S/C14H10F2O2/c1-8-2-4-12(15)10(6-8)11-7-9(14(17)18)3-5-13(11)16/h2-7H,1H3,(H,17,18)
• InChI Key： PQXVCRQEFLSRJE-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C1C(=CC=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 248.06488588g/mol
• Monoisotopic Mass: 248.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-Fluoro-3-(2-fluoro-5-methylphenyl)benzoic acid

Introduction to 4-Fluoro-3-(2-fluoro-5-methylphenyl)benzoic Acid (CAS No. 1262005-68-4)

4-Fluoro-3-(2-fluoro-5-methylphenyl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1262005-68-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzoic acid family, characterized by its aromatic ring structure and carboxylic acid functional group. The presence of fluorine atoms at the 4th and 2nd positions, along with a methyl group at the 5th position of the phenyl ring, imparts unique electronic and steric properties that make it a valuable intermediate in synthetic chemistry and drug development.

The structural features of 4-fluoro-3-(2-fluoro-5-methylphenyl)benzoic acid contribute to its potential applications in various biochemical pathways. The fluorine atoms, known for their ability to enhance metabolic stability and binding affinity, play a crucial role in modulating the compound's interactions with biological targets. This has led to its exploration as a building block in the synthesis of novel therapeutic agents targeting neurological disorders, inflammatory conditions, and cancer.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced bioavailability and improved pharmacokinetic profiles. Studies have demonstrated that the introduction of fluorine atoms can significantly alter the pharmacological properties of molecules, making them more effective in clinical settings. For instance, fluorinated benzoic acids have been investigated for their potential as inhibitors of enzymes involved in pain signaling and neuroinflammation. The specific arrangement of fluorine and methyl groups in 4-fluoro-3-(2-fluoro-5-methylphenyl)benzoic acid suggests that it may exhibit potent activity against these targets.

One of the most compelling aspects of 4-fluoro-3-(2-fluoro-5-methylphenyl)benzoic acid is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop derivatives with enhanced binding affinities and selectivity. For example, modifications at the carboxylic acid group can yield amides or esters that further expand its pharmacological potential. Additionally, the presence of both fluoro substituents allows for diverse functionalization strategies, enabling the creation of libraries of compounds for high-throughput screening.

The pharmaceutical industry has shown particular interest in this compound due to its potential as an intermediate in the synthesis of small-molecule drugs. Its ability to serve as a scaffold for drug discovery has been highlighted in several recent publications. In one notable study, researchers utilized 4-fluoro-3-(2-fluoro-5-methylphenyl)benzoic acid to develop novel inhibitors of cyclooxygenase enzymes (COX), which are key targets in the management of inflammation and pain. The fluorinated aromatic core was found to improve both potency and selectivity compared to traditional non-fluorinated analogs.

The synthetic pathways for producing 4-fluoro-3-(2-fluoro-5-methylphenyl)benzoic acid have also been optimized to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluoro and methyl groups with high precision. These methods not only enhance efficiency but also minimize unwanted byproducts, making the compound more suitable for industrial-scale production.

The safety profile of 4-fluoro-3-(2-fluoro-5-methylphenyl)benzoic acid is another critical consideration in its application. Preliminary toxicology studies have indicated that it exhibits low toxicity at relevant concentrations, suggesting its potential for safe use in pharmaceutical formulations. However, further studies are necessary to fully characterize its safety profile under various conditions.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery. As research continues to uncover new applications for molecules like 4-fluoro-3-(2-fluoro-5-methylphenyl)benzoic acid, it is expected that this compound will play an increasingly significant role in developing next-generation therapeutics. Its unique structural features and versatile synthetic capabilities make it a promising candidate for further exploration in both academic and industrial settings.